Cas no 1805971-94-1 (3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine
• CAS No: 1805971-94-1
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4868407
• Update Time: 2025-05-21

3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-6-3-14-7(8(10)11)5(2-13)4(6)1-12/h3,8H,2,13H2
• InChI Key： WBLNQRQGMSVYMI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1C#N)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine

3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine: A Promising Compound in Pharmaceutical Research

3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine (CAS No. 1805971-94-1) is a novel and highly versatile compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of this compound.

The molecular structure of 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine is composed of a pyridine ring substituted with an aminomethyl group, a chlorine atom, a cyano group, and a difluoromethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The aminomethyl group is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to biological targets. The chlorine and cyano groups contribute to the molecule's lipophilicity and electronic properties, while the difluoromethyl group adds steric hindrance and metabolic stability.

Recent studies have highlighted the potential of 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine in various therapeutic areas. One notable application is in the development of drugs for neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific receptors involved in neuronal survival and function. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system disorders.

In addition to its neuroprotective properties, 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine has shown promise in cancer research. Studies conducted at leading pharmaceutical research institutions have revealed that this compound can selectively inhibit key enzymes involved in cancer cell proliferation and metastasis. Specifically, it has been found to target kinases and other signaling pathways that are dysregulated in various types of cancer. These findings suggest that 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route for 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the substituents, and final purification. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted reactions have been employed to improve the efficiency and scalability of the process. These advancements have made it possible to produce large quantities of the compound for further research and development.

In conclusion, 3-(Aminomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine (CAS No. 1805971-94-1) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure confers valuable biological activities, making it a potential lead for developing new drugs for neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as an important molecule in the quest for innovative treatments.